Cas no 850349-96-1 (2-Pyridinamine,5-bromo-N-hexyl-)

• Product Name: 2-Pyridinamine,5-bromo-N-hexyl-
• CAS No: 850349-96-1
• MF: C₁₁H₁₇BrN₂
• MW: 257.170081853867
• CID: 716886
• Update Time: 2024-01-31

2-Pyridinamine,5-bromo-N-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,5-bromo-N-hexyl-
• 5-bromo-N-hexyl-2-Pyridinamine
• 5-bromo-N-hexylpyridin-2-amine
• 5-BROMO-N-HEXYLPYRIDIN-AMINE
• 2-Pyridinamine,5-bromo-N-hexyl
• 2-Pyridinamine, 5-bromo-N-hexyl-

• Inchi： 1S/C11H17BrN2/c1-2-3-4-5-8-13-11-7-6-10(12)9-14-11/h6-7,9H,2-5,8H2,1H3,(H,13,14)
• InChI Key： CLBBDEGBRCDYEE-UHFFFAOYSA-N
• SMILES： C1(NCCCCCC)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 256.05800
• Monoisotopic Mass: 256.057511
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

Experimental Properties

• PSA: 24.92000
• LogP: 3.90930